Cas no 740780-37-4 (3-Cyclohexene-1-carboxylicacid, 6-amino-4-methyl-, (1R,6S)-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 6-amino-4-methyl-, (1R,6S)-
• CAS No: 740780-37-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 560092
• PubChem ID: 45084819
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 6-amino-4-methyl-, (1R,6S)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-amino-4-methyl-, (1R,6S)-
• (1R,6S)-6-amino-4-methylcyclohex-3-ene-1-carboxylic acid
• 3-Cyclohexene-1-carboxylicacid,6-amino-4-methyl-,(1R-cis)-(9CI)
• AG-G-94055
• CTK2H6677
• DTXSID00665719
• 740780-37-4

• Inchi： 1S/C8H13NO2/c1-5-2-3-6(8(10)11)7(9)4-5/h2,6-7H,3-4,9H2,1H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： QNLDWBXQDIFTQK-RQJHMYQMSA-N
• SMILES： OC([C@@H]1CC=C(C)C[C@@H]1N)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.8

Experimental Properties

• PSA: 63.32000
• LogP: 1.45490